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This in-depth technical guide provides a comprehensive overview of the ASTM F1839
standard, "Standard Specification for Rigid Polyurethane Foam for Use as a Standard Material
for Testing Orthopaedic Devices and Instruments.” This standard is critical for ensuring the
consistency and comparability of mechanical testing for a wide range of orthopedic devices. By
providing a standardized substitute for human cancellous bone, ASTM F1839 allows for
reproducible evaluations of device performance.[1][2][3][4][5][6]

Executive Summary

ASTM F1839 specifies the requirements for rigid, closed-cell polyurethane foam used as a
standardized testing medium for orthopedic devices and instruments.[1][6] This synthetic
material mimics the mechanical properties of human cancellous bone, providing a consistent
and reliable alternative to cadaveric specimens.[1][5][6] The standard defines various grades of
foam based on their density, which in turn dictates their mechanical characteristics.[5]
Adherence to this standard is crucial for researchers and developers to generate comparable
and reliable data on the performance of new orthopedic devices and technologies. This guide
will detail the mechanical properties of various foam grades, outline the experimental protocols
for key mechanical tests, and provide a visual representation of the testing workflow.

Quantitative Data: Mechanical Properties of ASTM
F1839 Foam Grades
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The ASTM F1839 standard categorizes rigid polyurethane foam into different grades based on
their nominal density. These grades exhibit a range of mechanical properties designed to
simulate various qualities of human cancellous bone. The following tables summarize the key
mechanical properties for different foam grades as specified in the standard.

Table 1: Density Specifications for ASTM F1839 Foam Grades

Grade Nominal Nominal Minin-1um Maxi|T1um
Designation Density (pcf) Density (g/cc) gensuy (kgim :I;enSIty (kgim
5 5 0.08 72.10 88.10

10 10 0.16 144.0 176.0

12 12 0.19 173.0 2115

15 15 0.24 216.0 264.5

20 20 0.32 288.5 352.5

25 25 0.40 360.5 440.5

30 30 0.48 432.5 528.5

35 35 0.56 504.5 617.0

40 40 0.64 576.5 705.0

50 50 0.80 721.0 881.0

Table 2: Compressive Strength and Modulus Requirements
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Minimum Maximum Minimum Maximum
Grade Compressive Compressive Compressive Compressive
Strength (MPa) Strength (MPa) Modulus (MPa) Modulus (MPa)

5 0.4495 0.7800 16 -
10 1.745 2.820 58 -
12 2.485 3.970 81 -
15 3.820 6.050 123 -
20 6.630 10.45 210 -
25 10.15 16.00 317 -
30 14.30 22.70 445 -
35 19.15 30.55 592 -
40 24.60 39.55 759 -
50 37.35 61.05 1148 -

Table 3: Shear Strength and Modulus Requirements
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Minimum Maximum Minimum Maximum
Grade Shear Strength  Shear Strength Shear Modulus Shear Modulus
(MPa) (MPa) (kPa) (kPa)
5 - - 5,460 9,000
10 1.225 2.010 15,150 22,750
12 1.610 2.580 19,700 29,200
15 2.235 3.510 27,100 39,700
20 3.395 5.275 40,750 59,250
25 4.665 7.275 55,700 81,150
30 6.025 9.495 71,700 105,000
35 7.460 11.95 88,650 131,000
40 8.960 14.55 106,500 159,000
50 12.10 20.40 144,000 220,000

Table 4: Screw Pullout Strength Requirements
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Minimum Pullout Strength Maximum Pullout Strength
Grade

(N) (N)
5 56.00 176.0
10 220.0 453.0
12 309.5 592.5
15 464.5 831.0
20 770.0 1310
25 1125 1890
30 1520 2570
35 1950 3355
40 2400 4245
50 3380 6350

Experimental Protocols

This section provides detailed methodologies for the key mechanical tests cited in the ASTM
F1839 standard.

Determination of Compressive Strength and Modulus

This test determines the compressive properties of the rigid polyurethane foam, which are
critical for understanding its behavior under load, simulating weight-bearing conditions in the
human body.

e Specimen Preparation:

o Five specimens are prepared from the solid foam block, each with dimensions of 50.8 mm
x 50.8 mm x 25.4 mm.[7]

o The thickness of the specimen should be parallel to the foam rise direction.[7]

o Specimens are conditioned at 24 + 2.8°C for 3 hours prior to testing.[7]
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e Apparatus:
o A universal testing machine with a load cell conforming to ASTM E4 is required.

o The machine must be capable of applying a compressive load at a constant displacement
rate.

e Procedure:
o The dimensions of each conditioned specimen are measured accurately.

o The specimen is placed between the compression platens of the testing machine,
ensuring that the compressive load is applied parallel to the foam rise direction.[7]

o The test is conducted in accordance with ASTM D1621, Procedure A, at a temperature of
24 + 2.8°C.[7]

o The compressive strength and the maximum compressive modulus are determined for
each specimen.[7]

o The average compressive strength and modulus of the five specimens are calculated.[7]

Determination of Shear Strength and Modulus

This test evaluates the foam's resistance to shearing forces, which is relevant for orthopedic
applications where devices may be subjected to torsional or off-axis loads.

e Specimen Preparation:

o Five specimens are prepared from the solid foam, each with dimensions of 76.2 mm x
25.4 mm x 6.35 mm.[7]

o The thickness of the specimen should be parallel to the foam rise direction.[7]
o Specimens are conditioned at 24 + 2.8°C for 3 hours before testing.[7]
e Apparatus:

o Auniversal testing machine equipped with a shear test fixture is used.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.researchgate.net/file.PostFileLoader.html?id=58f195a9cbd5c2dbcb04e53c&assetKey=AS%3A483251304308736%401492227497078
https://www.researchgate.net/file.PostFileLoader.html?id=58f195a9cbd5c2dbcb04e53c&assetKey=AS%3A483251304308736%401492227497078
https://www.researchgate.net/file.PostFileLoader.html?id=58f195a9cbd5c2dbcb04e53c&assetKey=AS%3A483251304308736%401492227497078
https://www.researchgate.net/file.PostFileLoader.html?id=58f195a9cbd5c2dbcb04e53c&assetKey=AS%3A483251304308736%401492227497078
https://www.researchgate.net/file.PostFileLoader.html?id=58f195a9cbd5c2dbcb04e53c&assetKey=AS%3A483251304308736%401492227497078
https://www.researchgate.net/file.PostFileLoader.html?id=58f195a9cbd5c2dbcb04e53c&assetKey=AS%3A483251304308736%401492227497078
https://www.researchgate.net/file.PostFileLoader.html?id=58f195a9cbd5c2dbcb04e53c&assetKey=AS%3A483251304308736%401492227497078
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The load cell must comply with ASTM EA4.

e Procedure:

[e]

The dimensions of each conditioned specimen are measured precisely.

o

The specimen is mounted in the shear fixture.

[¢]

The test is performed to determine the shear strength and shear modulus for each
specimen.

[¢]

The average shear strength and modulus of the five specimens are calculated.

Determination of Screw Pullout Strength

This is a critical test for evaluating the fixation strength of orthopedic screws in the synthetic
bone material, providing a direct measure of the implant's stability.

e Specimen Preparation:

o Five specimens are prepared from the solid foam, each with dimensions of 50.8 mm x
50.8 mm x 25.4 mm.[7]

o The thickness of the specimen should be parallel to the foam rise direction.[7]
e Apparatus:
o Atesting machine capable of both rotational and axial movement is required.
o Atorque and axial force sensor are necessary to record the insertion and pullout data.
o Afixture is needed to securely hold the foam block during testing.
e Procedure:

o A pilot hole may be drilled into the foam block, depending on the specific screw being
tested.

o The bone screw is driven into the test block at a controlled rotational speed.
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o After insertion to the desired depth, an axial tensile load is applied to the screw head at a
constant rate of 5 mm/min until the screw is pulled out.

o The maximum force required to pull the screw out is recorded as the pullout strength.
o The average pullout strength of the five specimens is calculated.

Visualization of the ASTM F1839 Testing Workflow

The following diagram illustrates the general workflow for conducting mechanical testing of
orthopedic devices in accordance with the ASTM F1839 standard.
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Caption: General workflow for orthopedic device testing using ASTM F1839.

Conclusion
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The ASTM F1839 standard provides an essential framework for the mechanical testing of
orthopedic devices. By utilizing standardized rigid polyurethane foam, researchers, scientists,
and drug development professionals can ensure that their test results are both reproducible
and comparable across different studies and laboratories. This guide has provided a detailed
overview of the quantitative mechanical properties of various foam grades, comprehensive
experimental protocols for key tests, and a clear visualization of the testing workflow.
Adherence to these guidelines is paramount for the robust evaluation and development of safe
and effective orthopedic implants and instruments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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